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Compound of Interest

Compound Name: 5-Bromothiazole-2-carboxylic acid

CAS No.: 957346-62-2

Cat. No.: B1439367

Get Quote

Executive Summary & Compound Identity
5-Bromothiazole-2-carboxylic acid is a critical heteroaromatic scaffold used in the synthesis

of bioactive molecules, particularly in fragment-based drug discovery (FBDD) targeting

enzymes like PTPN2 and various kinases.

Critical Isomer Warning: Researchers must distinguish this compound from its regioisomer, 2-

bromothiazole-5-carboxylic acid (CAS 54045-76-0), which is more commercially prevalent. The

spectroscopic data presented here specifically refers to the 5-bromo-2-carboxy isomer (CAS

957346-62-2).[1]
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Feature
5-Bromothiazole-2-

carboxylic acid

2-Bromothiazole-5-
carboxylic acid

CAS Number 957346-62-2 54045-76-0

Structure Br at C5, COOH at C2 Br at C2, COOH at C5

Key Proton H4 (Adjacent to Nitrogen)
H4 (Adjacent to Nitrogen &

COOH)

Availability
Specialized Synthesis

Required
Common Building Block

Chemical Structure & Numbering
The thiazole ring is numbered starting from Sulfur (1).

Position 2: Carboxylic Acid (-COOH)[2][3]

Position 3: Nitrogen[4][5][6]

Position 4: Proton (H)

Position 5: Bromine (-Br)[2][3][5][7][8][9][10][11][12]

Synthesis & Preparation Context
Understanding the synthesis is vital for interpreting impurity profiles in spectroscopic data. This

compound is typically synthesized via lithiation, which dictates the regiochemistry.

Field-Proven Synthesis Protocol
Reaction: Lithiation of thiazole-2-carboxylic acid followed by electrophilic bromination.

Starting Material: Thiazole-2-carboxylic acid.[1][3][7][10][12][13]

Reagents: Lithium Diisopropylamide (LDA), Carbon Tetrabromide (

).[11]
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Conditions: THF, -78 °C.

Mechanism: The C5 proton of thiazole-2-carboxylic acid is the most acidic remaining proton.

Treatment with LDA generates the C5-lithio species, which attacks the bromine source (

).

Thiazole-2-carboxylic acid
(CAS 14190-59-1)

Lithiation
(LDA, THF, -78°C) C5-Lithio Intermediate

 Deprotonation at C5 Bromination
(CBr4)

5-Bromothiazole-2-carboxylic acid
(CAS 957346-62-2)

 Electrophilic Subst.

Click to download full resolution via product page

Figure 1: Synthetic pathway ensuring regioselective bromination at the C5 position.

Mass Spectrometry (MS) Analysis
Mass spectrometry provides the primary confirmation of the halogenation state.

Key Diagnostic Features[7]
Molecular Ion: The molecular weight is approx.[1][12] 208.03 Da.[12]

Isotopic Pattern: The presence of a single bromine atom creates a signature 1:1 doublet ratio

for the molecular ion (

and

) due to natural abundance of

(50.7%) and

(49.3%).
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Ion Mode m/z Observed Assignment Notes

ESI (+) 207.9 / 209.9

Characteristic 1:1

intensity ratio (Br

isotope pattern).

ESI (-) 205.9 / 207.9
Deprotonation of

carboxylic acid.

Fragmentation Pathway (ESI):

Decarboxylation: Loss of

(44 Da) is a common primary fragmentation, leading to the 5-bromothiazole cation (

).

Debromination: Subsequent loss of Br is possible but less common in soft ionization unless

high collision energy is applied.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is the definitive tool for structural elucidation. The lack of symmetry and specific chemical

shifts distinguish it from the 2-bromo-5-carboxy isomer.

NMR (Proton)
Solvent: DMSO-

(Recommended for solubility of carboxylic acids).[9]
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Signal (

ppm)
Multiplicity Integration Assignment

Structural
Logic

13.5 - 14.0 Broad Singlet 1H -COOH

Acidic proton;

shift varies with

concentration/wa

ter content.

8.20 - 8.50 Singlet 1H H4 (Ar-H)

The sole

aromatic proton.

Deshielded by

the adjacent

Nitrogen (N3)

and the electron-

withdrawing 2-

COOH group.

Differentiation from Isomer:

5-Bromo-2-carboxy (Target): H4 is adjacent to N and C-Br. Shift

ppm.[7]

2-Bromo-5-carboxy (Isomer): H4 is adjacent to N and C-COOH. Shift is typically slightly

upfield or similar, but coupling patterns in derivatives differ. The key is the absence of

coupling (singlet) and the specific shift environment.

NMR (Carbon)
Solvent: DMSO-

[6][8]
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Signal (

ppm)
Type Assignment

Electronic
Environment

160.0 - 165.0 C=O (Acid) Carbonyl carbon.

155.0 - 160.0 C2

Quaternary carbon

attached to N, S, and

COOH. Highly

deshielded.

140.0 - 145.0 C4
Aromatic CH adjacent

to Nitrogen.

110.0 - 115.0 C5

Attached to Br.

Shielded relative to

other carbons due to

the "Heavy Atom

Effect" of Bromine.

Infrared (IR) Spectroscopy
IR is used primarily for fingerprinting and confirming the carboxylic acid functionality.
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Wavenumber (

)
Vibration Mode Functional Group Description

3300 - 2500 O-H Stretch Carboxylic Acid

Very broad, often

centering ~3000

.

1680 - 1720 C=O Stretch Carbonyl

Strong, sharp peak

characteristic of

conjugated acids.

1500 - 1550 C=N / C=C Stretch Thiazole Ring
Aromatic ring skeletal

vibrations.

600 - 700 C-Br Stretch Alkyl/Aryl Halide

Fingerprint region

confirmation of

bromination.

Quality Control & Purity Assessment
When sourcing or synthesizing this compound, the following QC workflow is recommended to

ensure integrity.
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Crude/Sourced Sample

LC-MS Analysis

Mass = 208/210?
Single Peak?

1H NMR (DMSO-d6)

Yes

FAIL: Recrystallize/Purify

No

Single Aromatic Peak?
No Isomer (H4 vs H5)?

PASS: Release for Assay

Yes No
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Figure 2: Quality control decision tree for validating 5-Bromothiazole-2-carboxylic acid.

Common Impurities
Thiazole-2-carboxylic acid: Starting material. Detected by the presence of two aromatic

doublets (H4/H5) in NMR.
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Regioisomer (2-bromo-5-carboxy): Rare in direct synthesis but possible if starting material

was contaminated. Detected by slight shift differences in H4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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